Disodium 4,4'-azobisbenzoate

Specification

• CAS No.: 19672-24-3
• Molecular Formula: C14H8N2Na2O4
• Molecular Weight: 314.2 g/mol
• IUPAC Name: disodium;4-[(4-carboxylatophenyl)diazenyl]benzoate
• Standard InChI: InChI=1S/C14H10N2O4.2Na/c17-13(18)9-1-5-11(6-2-9)15-16-12-7-3-10(4-8-12)14(19)20;;/h1-8H,(H,17,18)(H,19,20);;/q;2*+1/p-2
• Standard InChI Key: AOUWWAFLSCTHIF-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C(=O)[O-])N=NC2=CC=C(C=C2)C(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])N=NC2=CC=C(C=C2)C(=O)[O-].[Na+].[Na+]

Introduction

Chemical Identity and Structure

Basic Information

Disodium 4,4'-azobisbenzoate is identified by its Chemical Abstracts Service (CAS) registry number 19672-24-3 and is alternatively known by several synonyms, including "Benzoic acid, 4,4'-azobis-, disodium salt" and "4,4'-Azobis(benzoic acid) disodium salt". The compound has a molecular formula of C14H8N2Na2O4 and a corresponding molecular weight of 314.2 g/mol. Its IUPAC name is disodium;4-[(4-carboxylatophenyl)diazenyl]benzoate, which accurately describes its chemical structure and composition.

Table 1: Chemical Identity of Disodium 4,4'-azobisbenzoate

Parameter	Information
CAS No.	19672-24-3
IUPAC Name	disodium;4-[(4-carboxylatophenyl)diazenyl]benzoate
Molecular Formula	C14H8N2Na2O4
Molecular Weight	314.2 g/mol
PubChem Compound ID	88192
Synonyms	Benzoic acid, 4,4'-azobis-, disodium salt (9CI); Benzoic acid, 4,4'-azodi-, disodium salt (8CI); 4,4'-Azobis(benzoic acid) disodium salt

Structural Features

The molecular structure of disodium 4,4'-azobisbenzoate is characterized by two benzoate groups linked by an azo bond (N=N), with sodium ions balancing the negative charges on the carboxylate groups. This arrangement gives the compound its distinctive chemical properties and reactivity patterns. The compound can be represented by several structural notations, including SMILES and InChI codes, which provide standardized methods for describing its molecular structure in computational chemistry and database applications.

The compound features an azo linkage that serves as a key structural element, connecting the two benzoate moieties in a specific spatial arrangement. This structural feature contributes significantly to the compound's chemical behavior and applications in various contexts. The presence of the azo group (-N=N-) is particularly notable, as it introduces potential for photochemical and redox activity that can be exploited in numerous applications.

Physical and Chemical Properties

Disodium 4,4'-azobisbenzoate typically appears as a powder or liquid, depending on its formulation and intended use. The compound's specific physical properties, including solubility, melting point, and stability, are influenced by its ionic nature and the presence of the azo group. The sodium salt form enhances water solubility compared to the parent acid, 4,4'-azobisbenzoic acid, making it more suitable for aqueous applications.

Table 2: Structural Identifiers of Disodium 4,4'-azobisbenzoate

Identifier Type	Code
Standard InChI	InChI=1S/C14H10N2O4.2Na/c17-13(18)9-1-5-11(6-2-9)15-16-12-7-3-10(4-8-12)14(19)20;;/h1-8H,(H,17,18)(H,19,20);;/q;2*+1/p-2
Standard InChIKey	AOUWWAFLSCTHIF-UHFFFAOYSA-L
SMILES	C1=CC(=CC=C1C(=O)[O-])N=NC2=CC=C(C=C2)C(=O)[O-].[Na+].[Na+]
Canonical SMILES	C1=CC(=CC=C1C(=O)[O-])N=NC2=CC=C(C=C2)C(=O)[O-].[Na+].[Na+]

Synthesis and Production

Industrial Production Processes

Industrial production of disodium 4,4'-azobisbenzoate may involve scaled-up versions of the laboratory synthesis methods, with additional considerations for process efficiency, cost-effectiveness, and environmental impact. The compound is manufactured to meet various quality standards, with typical assay values ranging from 98% to 99% purity as required for commercial applications.

Commercial producers of disodium 4,4'-azobisbenzoate include companies in various regions, particularly in China, such as Zibo Hangyu Biotechnology Development Co., Ltd, Chemlyte Solutions, and Dayang Chem (Hangzhou) Co., Ltd. These manufacturers offer the compound in various quantities, from small research-scale amounts (grams) to larger industrial quantities (kilograms), depending on customer requirements.

Applications and Uses

Industrial Applications

Disodium 4,4'-azobisbenzoate serves as an important raw material and intermediate in various industrial processes. It is utilized in the synthesis of multiple end-products, including pesticides, medicines, surfactants, polymer monomers, and antifungal agents. The compound's unique structural features, particularly the azo linkage, make it valuable for these applications, as it can impart specific properties to the final products or serve as a key building block in complex molecular assemblies.

In polymer chemistry, compounds similar to disodium 4,4'-azobisbenzoate may be incorporated into polymer structures to introduce specific functionalities or to modify the physical and chemical properties of the resulting materials. The azo group can serve as a chromophore, imparting color to materials, or as a reactive site for further chemical modifications.

Research Applications

In the research setting, disodium 4,4'-azobisbenzoate is primarily used for experimental studies and as a building block for the synthesis of more complex molecules. Its well-defined structure and reactivity make it a useful compound for investigating various chemical phenomena, including azo compound chemistry, photochemistry, and coordination chemistry.

The compound may also be studied for its potential applications in emerging technologies, such as materials science and nanotechnology. Its structural features, particularly the azo linkage, could be exploited for developing materials with tunable properties or responsive behaviors triggered by external stimuli like light or pH changes.

Regulatory Considerations

Evidence suggests that disodium 4,4'-azobisbenzoate may be subject to regulatory oversight under the Toxic Substances Control Act (TSCA) Section 12(b) Export Notification requirements. This regulatory consideration is important for manufacturers, importers, and exporters of the compound, as it may impose specific compliance obligations related to notification, record-keeping, and reporting when the substance is exported from the United States.

Research Findings and Studies

Comparative Studies

In comparative studies with related compounds, the disodium salt form offers advantages over the parent acid (4,4'-azobisbenzoic acid) in terms of solubility and processability in aqueous systems. The enhanced water solubility of the disodium salt makes it more suitable for applications requiring dissolution in water or interaction with aqueous systems, without the need for organic solvents or additional solubilizing agents.

The structural similarity of disodium 4,4'-azobisbenzoate to other azo compounds allows for comparative studies to understand structure-property relationships and to guide the development of new materials or applications. These comparisons can provide insights into how small structural variations affect the properties and behaviors of azo compounds in different contexts.

Parameter	Specifications
Assay	98% minimum to 99%
Appearance	Powder or liquid, depending on formulation
Packaging	According to customer requirements (grams to kilograms)
Storage Conditions	Dry, dark, well-ventilated place
Transportation	By sea, air, or courier services
Application	Raw material for organic synthesis, pharmaceuticals, and other industrial processes

Suppliers of disodium 4,4'-azobisbenzoate include several companies, with minimum order quantities ranging from as little as 10 grams for research purposes to larger amounts for industrial applications. This availability in various quantities makes the compound accessible for both small-scale experimental work and larger industrial processes.